Cas no 861208-01-7 (6-[(3,3,3-TRIFLUORO-2-HYDROXYPROPYL)AMINO]-2H-1,4-BENZOXAZIN-3(4H)-ONE)

• Product Name: 6-[(3,3,3-TRIFLUORO-2-HYDROXYPROPYL)AMINO]-2H-1,4-BENZOXAZIN-3(4H)-ONE
• CAS No: 861208-01-7
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• MDL: MFCD06496128
• CID: 5227765
• Update Time: 2025-10-29

6-[(3,3,3-TRIFLUORO-2-HYDROXYPROPYL)AMINO]-2H-1,4-BENZOXAZIN-3(4H)-ONE Chemical and Physical Properties

Names and Identifiers

• 6-[(3,3,3-TRIFLUORO-2-HYDROXYPROPYL)AMINO]-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 6-[(3,3,3-trifluoro-2-hydroxypropyl)amino]-3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD06496128
• Inchi： 1S/C11H11F3N2O3/c12-11(13,14)9(17)4-15-6-1-2-8-7(3-6)16-10(18)5-19-8/h1-3,9,15,17H,4-5H2,(H,16,18)
• InChI Key： UFSYHMYKCIQTDA-UHFFFAOYSA-N
• SMILES： C1OC2C=CC(NCC(O)C(F)(F)F)=CC=2NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-[(3,3,3-TRIFLUORO-2-HYDROXYPROPYL)AMINO]-2H-1,4-BENZOXAZIN-3(4H)-ONE

6-[(3,3,3-Trifluoro-2-hydroxypropyl)amino]-2H-1,4-benzoxazin-3(4H)-one (CAS No: 861208-01-7)

The compound 6-[(3,3,3-Trifluoro-2-hydroxypropyl)amino]-2H-1,4-benzoxazin-3(4H)-one (CAS No: 861208-01-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural features and promising biological activities. The benzoxazine core of the molecule serves as a versatile scaffold for various functional groups, making it a valuable component in drug design and development.

Recent studies have highlighted the importance of trifluorinated substituents in enhancing the pharmacokinetic properties of bioactive molecules. The presence of the trifluoropropyl group in this compound not only increases its lipophilicity but also improves its metabolic stability. This makes it an attractive candidate for drug delivery systems and targeted therapies. Moreover, the hydroxyl group attached to the trifluoropropyl chain introduces hydrophilic characteristics, enabling better solubility and bioavailability.

One of the most notable advancements in the research of this compound is its application in enzyme inhibition studies. Researchers have demonstrated that 6-[(3,3,3-Trifluoro-2-hydroxypropyl)amino]-2H-1,4-benzoxazin-3(4H)-one exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. This suggests its potential as a therapeutic agent for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of asymmetric catalysis and click chemistry has significantly improved the yield and purity of the final product. These methods not only ensure high-quality synthesis but also pave the way for large-scale production, which is essential for its commercialization.

In terms of structural analysis, modern computational tools such as density functional theory (DFT) have been employed to study the electronic properties and conformational flexibility of this compound. These insights have provided a deeper understanding of its interaction with biological targets, thereby guiding further optimization efforts.

Another exciting development is the exploration of this compound in the field of nanotechnology. Its ability to form self-assembled monolayers has opened new avenues for its application in sensors and drug delivery systems. The integration of this compound into nanomaterials has shown promising results in enhancing sensitivity and selectivity.

Despite its numerous advantages, further research is required to fully harness the potential of 6-[(3,3,3-Trifluoro-2-hydroxypropyl)amino]-2H-1,4-benzoxazin-3(4H)-one. Collaborative efforts between chemists, biologists, and engineers are essential to address challenges such as scalability and toxicity profiles.

In conclusion, this compound represents a significant advancement in chemical innovation with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in future research and development endeavors.